Cas no 328056-26-4 (1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-)

1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)- structure
328056-26-4 structure
Product Name:1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-
CAS No:328056-26-4
MF:C13H14F3N
MW:241.252173900604
CID:1453408
Update Time:2024-08-25

1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-
    • Inchi: 1S/C13H14F3N/c14-13(15,16)12-3-1-2-10-9-4-8(5-11(10)12)6-17-7-9/h1-3,8-9,17H,4-7H2
    • InChI Key: JTVKNZNCCOMFMG-UHFFFAOYSA-N
    • SMILES: N1CC2CC(CC3=C(C(F)(F)F)C=CC=C32)C1

Computed Properties

  • Exact Mass: 241.10792

Experimental Properties

  • Density: 1.206±0.06 g/cm3(Predicted)
  • Boiling Point: 273.9±40.0 °C(Predicted)
  • PSA: 12.03
  • pka: 10.41±0.20(Predicted)
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